
Physical properties of 7-Methyloct-2-YN-1-OL
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Methyloct-2-YN-1-OL

Cat. No.: B15461881 Get Quote

A Technical Guide to the Physical Properties of
7-Methyloct-2-yn-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties of the acetylenic

alcohol, 7-Methyloct-2-yn-1-ol. Due to a lack of available experimental data in published

literature for this specific compound, this document outlines the standardized methodologies for

determining its key physical characteristics—melting point and boiling point. The protocols

described are established techniques in chemical analysis, ensuring reliable and reproducible

results for compound characterization, which is a critical step in drug development and

chemical synthesis.

Data Presentation
While specific experimental values for the melting and boiling points of 7-Methyloct-2-yn-1-ol
are not readily available in the cited literature, the following table is presented as a template for

the systematic recording of such data upon experimental determination.

Physical Property Value

Melting Point Data not available

Boiling Point Data not available
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Experimental Protocols
The determination of the melting and boiling points of a chemical compound is fundamental to

its characterization and purity assessment.[1][2] The following are detailed experimental

protocols for these measurements.

1. Melting Point Determination using the Capillary Method

The melting point of a solid is the temperature at which it transitions to a liquid state.[2] This

property is a strong indicator of purity, with pure crystalline compounds typically exhibiting a

sharp melting point over a narrow range of 0.5-1.0°C.[1][2] Impurities tend to lower and

broaden the melting range.[1][3]

Apparatus:

Melting point apparatus (e.g., MelTemp or similar)[1][4]

Capillary tubes (sealed at one end)[1][5]

Thermometer

Procedure:

Sample Preparation: A small amount of the solid sample is introduced into the open end of a

capillary tube. The tube is then inverted and tapped gently to pack the sample into the sealed

end, aiming for a sample height of 2-3 mm.[5]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a thermometer.[1]

Heating: The sample is heated at a steady and slow rate, typically around 1-2°C per minute,

as it approaches the expected melting point to ensure thermal equilibrium.[1]

Observation and Recording: The temperature at which the first droplet of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal disappears is recorded as the end of the melting range.[1][2]

2. Boiling Point Determination
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The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the formation of vapor bubbles.[6][7]

a) Capillary Method (for small sample volumes)

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with oil, or a beaker with a suitable heating medium)[8]

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in the small test

tube. A capillary tube, with its open end facing down, is then placed inside the test tube.[6]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath.[8]

Heating and Observation: The bath is heated, and as the temperature rises, a stream of

bubbles will emerge from the open end of the inverted capillary tube.[6][8] Heating is

continued until a steady stream of bubbles is observed.

Cooling and Recording: The heat source is then removed, and the apparatus is allowed to

cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[8]

b) Distillation Method (for larger sample volumes)

For larger quantities of a liquid, the boiling point can be determined during distillation.[7][8]

Apparatus:

Distillation flask
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Condenser

Receiving flask

Thermometer

Heating mantle or other heat source

Boiling chips

Procedure:

Apparatus Setup: The distillation apparatus is assembled with the liquid sample and boiling

chips in the distillation flask. The thermometer is positioned so that the top of the bulb is level

with the side arm of the distillation flask leading to the condenser.[8]

Heating: The liquid is heated to a gentle boil.

Equilibrium and Recording: As the vapor rises and surrounds the thermometer bulb, the

temperature will stabilize. This stable temperature, observed during the collection of the

distillate, is the boiling point of the liquid.[8]

Mandatory Visualization
The following diagram illustrates the general workflow for the experimental determination of the

physical properties of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Physical Property Determination

Melting Point Determination
Boiling Point Determination

Sample Preparation:
Pack 2-3 mm of solid

in capillary tube

Apparatus Setup:
Place capillary in

heating block

Controlled Heating:
Heat at 1-2°C/min near

melting point

Observation:
Record temperature range

of melting

Choose Method:
Capillary or Distillation

Capillary Method:
Liquid and inverted
capillary in test tube

Distillation Method:
Assemble distillation

apparatus

Heating:
Heat sample to boiling

Observation & Recording:
Capillary: Temp. at liquid entry
Distillation: Stable vapor temp.

Start:
Obtain Pure Sample

cluster_melting_point cluster_boiling_point

End:
Documented Physical Properties

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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